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Compound of Interest

Compound Name: Didodecylbenzenesulphonic acid

CAS No.: 28679-14-3

Cat. No.: B12798091

Get Quote

Introduction: Chemical Identity & Structural
Significance[1]
Didodecylbenzenesulphonic acid (Di-DDBSA) represents a specialized class of anionic

surfactants, distinct from its widely used mono-substituted counterpart,

Dodecylbenzenesulphonic acid (LABSA/DDBSA). Structurally, Di-DDBSA features a benzene

ring substituted with two dodecyl (

) alkyl chains and a single sulfonic acid head group.

This "dialkyl" configuration fundamentally alters its physicochemical profile, shifting it from a

high-foaming water-soluble detergent (like LABSA) to a highly lipophilic surfactant. This makes

it critical for applications requiring solubility in non-polar matrices, such as Enhanced Oil

Recovery (EOR), lubricant additives, and water-in-oil (W/O) emulsification.

Structural Comparison
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Feature
Mono-DDBSA
(Standard)

Di-DDBSA (Target)
Impact on
Properties

Molecular Weight ~326.5 g/mol ~494.8 g/mol
Higher viscosity; lower

volatility.

Alkyl Chains 1 x 2 x Drastically increased

hydrophobicity.

HLB Value ~11–12 (Hydrophilic) ~4–7 (Lipophilic)
Shifts from O/W to

W/O emulsifier.[1]

Solubility Water-soluble Oil-soluble
Ideal for hydrocarbon-

rich environments.

Thermodynamic & Rheological Profile
The physical properties of Di-DDBSA are governed by the steric bulk of the two alkyl chains,

which disrupt close packing (lowering crystallinity) while increasing van der Waals interactions

(increasing viscosity).

Key Physical Data Summary
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Property Typical Value / Range Method / Note

Physical State Viscous Liquid @ 25°C

Color Amber to Dark Brown Gardner Color Scale

Density 0.95 – 1.02 g/mL

Slightly lower than mono-

DDBSA due to higher aliphatic

content.

Viscosity 500 – 1500 cP
@ 25°C; Highly dependent on

residual oil content.

Flash Point > 150°C (Closed Cup)
High thermal stability due to

MW.

Acid Value 90 – 110 mg KOH/g

Lower than mono-DDBSA

(~180) due to higher

equivalent weight.

Decomposition > 200°C Sulfonate group cleavage.

Solubility & Interfacial Tension
Unlike mono-DDBSA, which forms micelles in water, Di-DDBSA tends to form inverse micelles

in organic solvents or lamellar liquid crystalline phases in aqueous mixtures.

Critical Micelle Concentration (CMC): Extremely low in aqueous systems (

M) due to the double-tail "Gemini-like" hydrophobicity.

Interfacial Tension (IFT): Highly effective at reducing IFT between crude oil and water, often

achieving ultra-low values (

to

mN/m) when neutralized, making it a prime candidate for tertiary oil recovery.

Experimental Characterization Protocols
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To ensure data integrity in drug development or industrial formulation, the following self-

validating protocols should be used.

Protocol A: Determination of Acid Value (Potentiometric)
Objective: Quantify the active sulfonic acid content to calculate precise neutralization

equivalents.

Preparation: Dissolve 1.0 g of Di-DDBSA sample in 50 mL of neutral ethanol/toluene (1:1 v/v)

mixture.

System Check: Calibrate pH electrode with buffers 4.0 and 7.0.

Titration: Titrate with 0.1N Alcoholic KOH standard solution.

Endpoint: Determine the inflection point potentiometrically (approx. pH 10-11 for sulfonates).

Calculation:

Validation: Run a blank solvent titration. Result must be < 0.1 mL.

Protocol B: Active Matter via Two-Phase Titration (Epton
Method Modified)
Objective: Distinguish anionic active matter from inorganic salts or non-ionic impurities.

Reagents: Cationic titrant (Hyamine 1622), Anionic indicator (Mixed Acid Indicator: Dimidium

Bromide + Disulphine Blue).

Process:

Add 10 mL water, 15 mL Chloroform, and indicator to the titration vessel.

Add aliquot of Di-DDBSA solution.

Titrate with Hyamine 1622 with vigorous shaking.
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Endpoint: The chloroform layer changes from Pink (Anionic complex) to Blue/Grey (Cationic

complex excess).

Causality: The anionic surfactant pairs with the cationic dye (pink) and is extracted into the

organic phase. At the endpoint, the cationic titrant displaces the dye, returning the dye to the

aqueous phase (blue).

Visualization of Characterization Workflow
The following diagram outlines the logical flow for characterizing an unknown sample of Di-

DDBSA, ensuring all critical physical parameters are verified before formulation use.
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Caption: Logical workflow for validating Di-DDBSA identity. Note the critical solubility

checkpoint distinguishing it from mono-alkyl variants.

Applications & Safety Profile
Primary Applications

Enhanced Oil Recovery (EOR): Due to its lipophilicity, Di-DDBSA is a superior surfactant for

"Surfactant-Polymer" flooding in high-salinity reservoirs where standard sulfonates

precipitate.

Lubricant Additives: Used as a precursor for overbased calcium/magnesium sulfonates

(detergents in engine oils). The double tail provides excellent solubility in base oils.

Corrosion Inhibition: Forms a dense, hydrophobic barrier on metal surfaces, repelling water

and preventing oxidation.

Safety & Handling
Corrosivity: As a strong organic acid, it is corrosive to metals (carbon steel) and tissue. Use

316 Stainless Steel or High-Density Polyethylene (HDPE) for storage.

Skin/Eye: Causes severe skin burns and eye damage. Full PPE (neoprene gloves, face

shield) is mandatory.

Environmental: Less biodegradable than linear mono-alkylbenzene sulfonates (LAS) due to

steric hindrance, but generally removable via sorption in wastewater treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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